Cas no 380430-62-6 (3-Benzyloxycarbonyl-5-nitrophenylboronic acid)

• Product Name: 3-Benzyloxycarbonyl-5-nitrophenylboronic acid
• CAS No: 380430-62-6
• MF: C₁₄H₁₂BNO₆
• MW: 301.059184074402
• MDL: MFCD03411934
• CID: 303626
• PubChem ID: 2773247
• Update Time: 2025-04-19

3-Benzyloxycarbonyl-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-BENZYLOXYCARBONYL-5-NITROPHENYL)BORONIC ACID
• 3-Benzyloxycarbonyl-5-nitrobenzeneboronic acid
• (3-((Benzyloxy)carbonyl)-5-nitrophenyl)boronic acid
• (3-nitro-5-phenylmethoxycarbonylphenyl)boronic acid
• 3-Benzyloxycarbonyl-5-nitrophenylboronic acid
• Benzoicacid, 3-borono-5-nitro-, 1-(phenylmethyl) ester (9CI)
• (3-((Benzyloxy)carbonyl)-5-nitrophenyl)boronicacid
• (3-Benzyloxycarbonyl-5-nitro-phenyl)boronic acid
• AKOS015839320
• SCHEMBL4626752
• {3-[(benzyloxy)carbonyl]-5-nitrophenyl}boronic acid
• BS-25067
• AB14284
• MFCD03411934
• 380430-62-6
• A823985
• DTXSID30378305
• CS-0175266
• 3-(benzyloxycarbonyl)-5-nitrophenylboronic acid
• FT-0644547
• D71310
• 3-[(benzyloxy)carbonyl]-5-nitrophenylboronic acid
• DB-010536

• MDL： MFCD03411934
• Inchi： 1S/C14H12BNO6/c17-14(22-9-10-4-2-1-3-5-10)11-6-12(15(18)19)8-13(7-11)16(20)21/h1-8,18-19H,9H2
• InChI Key： YDPDKQXYZBUILB-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(=CC(B(O)O)=C1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 301.07600
• Monoisotopic Mass: 301.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 140-148℃
• Boiling Point: 537.1±60.0 °C at 760 mmHg
• Flash Point: 278.6±32.9 °C
• Refractive Index: 1.618
• PSA: 112.58000
• LogP: 1.15480
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Benzyloxycarbonyl-5-nitrophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)